Cas no 933702-55-7 (2-Chloropyrimidine-5-carbaldehyde)

2-Chloropyrimidine-5-carbaldehyde structure
933702-55-7 structure
Product Name:2-Chloropyrimidine-5-carbaldehyde
CAS No:933702-55-7
MF:C5H3ClN2O
MW:142.543119668961
MDL:MFCD10696891
CID:69561
PubChem ID:21698350
Update Time:2024-12-09

2-Chloropyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Chloropyrimidine-5-carbaldehyde
    • 2-chloro-5-Pyrimidinecarboxaldehyde
    • 2-Chloro-pyriMidine-5-carbaldehyde
    • 2-Chloropyrimidine-5-carboxyaldehyde
    • 2-Chloro-5-pyrimidinecarboxaldehyde (ACI)
    • 2-Chloropyrimidine-5-carboxaldehyde
    • J-509171
    • DTXSID80617074
    • BCP25163
    • 2-chloro-5-formyl pyrimidine
    • AKOS006283771
    • BL006781
    • MFCD10696891
    • DB-050763
    • SCHEMBL4468172
    • DS-11202
    • EN300-104952
    • AC-29258
    • LJYQVOPFBNMTKJ-UHFFFAOYSA-N
    • SY028285
    • PB31481
    • chloropyrimidine-5-carbaldehyde
    • 933702-55-7
    • CS-0019369
    • STL555598
    • BBL101801
    • MDL: MFCD10696891
    • Inchi: 1S/C5H3ClN2O/c6-5-7-1-4(3-9)2-8-5/h1-3H
    • InChI Key: LJYQVOPFBNMTKJ-UHFFFAOYSA-N
    • SMILES: O=CC1C=NC(Cl)=NC=1

Computed Properties

  • Exact Mass: 141.99300
  • Monoisotopic Mass: 141.993
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.8A^2
  • XLogP3: 0.6

Experimental Properties

  • Density: 1.432
  • Boiling Point: 318.2 °C at 760 mmHg
  • Flash Point: 318.2 °C at 760 mmHg
  • Refractive Index: 1.6
  • PSA: 42.85000
  • LogP: 0.94250

2-Chloropyrimidine-5-carbaldehyde Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Chloropyrimidine-5-carbaldehyde Pricemore >>

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2-Chloropyrimidine-5-carbaldehyde Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Diisopropylethylamine ,  Phosphorus oxychloride Solvents: Acetonitrile ;  0 °C; 0 °C → 80 °C; 6 h, 80 °C
Reference
Preparation method of 2-chloro-pyrimidine-5-carbaldehyde with stable reaction process
, China, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Manganese oxide (MnO2) Solvents: Dichloromethane ;  rt; 4 h, 40 °C
Reference
Thiazolidinediones and related compounds as cGAS antagonists and their preparation
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: 2,6-Lutidine ,  Sodium periodate Catalysts: Osmium tetroxide Solvents: 1,4-Dioxane ,  Water ;  2 - 3 h, rt
1.2 Reagents: Water Solvents: Ethyl acetate ;  rt
Reference
Preparation of N-aryl and N-heteroaryl acrylamides as FGFR4 inhibitors
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran
Reference
Preparation of small molecules and aminoalkyl benzenoanthracene carboxamide compounds for treating RNA-mediated diseases
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: N,N-Dimethylaniline ,  Phosphorus oxychloride Solvents: Acetonitrile ;  rt → 80 °C; 4 h, reflux
Reference
Method for preparing 2-chloropyrimidine-5-carbaldehyde
, China, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Methanol ,  Water ;  rt → 50 °C; 6 h, 50 °C
Reference
Preparation of 2-chloro-5-formylpyrimidine
, China, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  rt; rt → -78 °C
1.2 Reagents: Hydrochloric acid Solvents: Ethyl acetate
1.3 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
Reference
Self-replication and amplification of enantiomeric excess of chiral multifunctionalized large molecules by asymmetric autocatalysis
Kawasaki, Tsuneomi; Nakaoda, Mai; Takahashi, Yutaro; Kanto, Yusuke; Kuruhara, Nanako; et al, Angewandte Chemie, 2014, 53(42), 11199-11202

Production Method 8

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  2 h, -100 °C
Reference
Design and synthesis of diazine-based panobinostat analogues for HDAC8 inhibition
Balasubramaniam, Sivaraman; Vijayan, Sajith; Goldman, Liam V.; May, Xavier A.; Dodson, Kyra; et al, Beilstein Journal of Organic Chemistry, 2020, 16, 628-637

Production Method 9

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran
Reference
Nucleic acid-binding photoprobes and uses thereof for identifying RNA transcripts and screening drug candidates
, World Intellectual Property Organization, , ,

Production Method 10

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran
Reference
Preparation of trisaccharides and aminoalkyl benzenoanthracene carboxamide compounds and methods of treating RNA-mediated diseases
, World Intellectual Property Organization, , ,

2-Chloropyrimidine-5-carbaldehyde Raw materials

2-Chloropyrimidine-5-carbaldehyde Preparation Products

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